Cas no 90734-76-2 (Imidazo[1,2-a]pyrazin-3-yl(phenyl)methanone)

Imidazo[1,2-a]pyrazin-3-yl(phenyl)methanone structure
90734-76-2 structure
Product Name:Imidazo[1,2-a]pyrazin-3-yl(phenyl)methanone
CAS No:90734-76-2
MF:C13H9N3O
MW:223.230062246323
MDL:MFCD28975156
CID:2356416
PubChem ID:13248809
Update Time:2024-10-26

Imidazo[1,2-a]pyrazin-3-yl(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyrazin-3-yl(phenyl)methanone
    • AK668196
    • Imidazo[1,2-a]pyrazin-3-ylphenylmethanone (ACI)
    • Imidazo[1,2-a]pyrazine, methanone deriv. (ZCI)
    • 3-BENZOYLIMIDAZO[1,2-A]PYRAZINE
    • DS-19861
    • AKOS030524204
    • C77082
    • MFCD28975156
    • CS-0162585
    • 90734-76-2
    • DB-187535
    • MDL: MFCD28975156
    • Inchi: 1S/C13H9N3O/c17-13(10-4-2-1-3-5-10)11-8-15-12-9-14-6-7-16(11)12/h1-9H
    • InChI Key: CVQCOFAEYRXAAP-UHFFFAOYSA-N
    • SMILES: O=C(C1N2C(C=NC=C2)=NC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 223.074561919g/mol
  • Monoisotopic Mass: 223.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.3
  • XLogP3: 2.4

Imidazo[1,2-a]pyrazin-3-yl(phenyl)methanone Pricemore >>

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abcr
AB403053-250 mg
Imidazo[1,2-a]pyrazin-3-yl(phenyl)methanone, 97%; .
90734-76-2 97%
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€108.70 2023-04-25

Imidazo[1,2-a]pyrazin-3-yl(phenyl)methanone Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Iron chloride (FeCl3) Solvents: Toluene ;  18 h, 60 °C
Reference
Iron(III)-catalyzed synthesis of 3-aroylimidazo[1,2-a]pyridines from 2-aminopyridines and ynals
Chen, Zhengwang; Liu, Botao; Liang, Pei; Yang, Zhixiong; Ye, Min, Tetrahedron Letters, 2018, 59(7), 667-670

Production Method 2

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Acetic acid ,  2,2′-Bipyridine ,  Cuprous iodide Solvents: Dichloromethane ;  12 h, rt
Reference
Transition Metal-Mediated C=O and C=C Bond-Forming Reactions: A Regioselective Strategy for the Synthesis of Imidazo[1,2-a]pyridines and Imidazo[1,2-a]pyrazines
Cao, Hua; Liu, Xiaohang; Liao, Jinqiang; Huang, Jianping; Qiu, Huifang; et al, Journal of Organic Chemistry, 2014, 79(22), 11209-11214

Imidazo[1,2-a]pyrazin-3-yl(phenyl)methanone Raw materials

Imidazo[1,2-a]pyrazin-3-yl(phenyl)methanone Preparation Products

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